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Compound of Interest

Compound Name: Bavachinin

Cat. No.: B190651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the cellular effects of

Bavachinin, a flavonoid compound isolated from the fruit of Psoralea corylifolia. This document

details its impact on gene expression, particularly in the context of cancer and cellular stress.

Included are detailed protocols for key experiments and a summary of quantitative data from

published studies to guide further research and development.

Introduction
Bavachinin is a flavonoid with a range of biological activities, including anti-inflammatory, anti-

tumor, and antiviral properties.[1][2] It has been shown to modulate several critical signaling

pathways involved in cell proliferation, apoptosis, and stress responses. Understanding the

molecular mechanisms of Bavachinin is crucial for its potential development as a therapeutic

agent. These notes focus on the analysis of gene expression changes induced by Bavachinin
treatment in various cell lines.

Data Presentation
Table 1: Cytotoxicity of Bavachinin in Human Cell Lines
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Cell Line Assay
Incubation
Time (hours)

IC50 / EC50
(µM)

Reference

HepaRG

(Hepatocyte-like)
MTT 24 14.28 [3]

MA-104 (Monkey

Kidney Epithelial)

Antiviral Assay

(Bovine

Rotavirus)

24 10.6 [4]

MA-104 (Monkey

Kidney Epithelial)

Antiviral Assay

(Porcine

Rotavirus)

24 13.0 [4]

Table 2: Effects of Bavachinin on Gene and Protein
Expression
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Cell Line Treatment Target Effect Method Reference

Laryngophary

ngeal Cancer

(Tu212,

FaDu)

20 µM

Bavachinin,

24h

p-STAT3

Decreased

Phosphorylati

on

Western Blot

Laryngophary

ngeal Cancer

(Tu212,

FaDu)

20 µM

Bavachinin,

24h

p-p38

Increased

Phosphorylati

on

Western Blot

Laryngophary

ngeal Cancer

(Tu212,

FaDu)

20 µM

Bavachinin,

24h

p-JNK

Increased

Phosphorylati

on

Western Blot

Laryngophary

ngeal Cancer

(Tu212,

FaDu)

Not Specified Bax
Increased

Expression

Western Blot,

qRT-PCR

Laryngophary

ngeal Cancer

(Tu212,

FaDu)

Not Specified Bcl-2
Decreased

Expression

Western Blot,

qRT-PCR

Small Cell

Lung Cancer

(H1688)

≥ 25 µM

Bavachinin

Bax,

Caspase-3,

-8, -9, Fas,

FasL

Increased

Expression
Not Specified

Non-Small-

Cell Lung

Cancer

(A549)

30 µM

Bavachinin,

24h

p-p38, p-JNK,

p-ERK, p-

AKT

Increased

Phosphorylati

on

Western Blot

HepaRG Not Specified p-p38, p-JNK

Increased

Phosphorylati

on

Western Blot
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Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways affected by Bavachinin and a

general workflow for investigating its effects on gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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